Cas no 61149-52-8 (Ethyl 4-methyl-7-nitro-1H-indole-2-carboxylate)

• Product Name: Ethyl 4-methyl-7-nitro-1H-indole-2-carboxylate
• CAS No: 61149-52-8
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 490576
• PubChem ID: 12301124
• Update Time: 2025-11-01

Ethyl 4-methyl-7-nitro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methyl-7-nitro-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 4-methyl-7-nitro-, ethyl ester
• JYZODQLAYLYUAS-UHFFFAOYSA-N
• SCHEMBL1653140
• FT-0720630
• DTXSID50486436
• SB15047
• AMY7491
• 61149-52-8
• Ethyl4-methyl-7-nitro-1H-indole-2-carboxylate
• DB-072904

• Inchi： 1S/C12H12N2O4/c1-3-18-12(15)9-6-8-7(2)4-5-10(14(16)17)11(8)13-9/h4-6,13H,3H2,1-2H3
• InChI Key： JYZODQLAYLYUAS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C(C)=CC=C(C=2N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 248.07976
• Monoisotopic Mass: 248.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 119 ºC (ligroine )
• Solubility: Almost insoluble (0.082 g/l) (25 º C),
• PSA: 85.23

Additional information on Ethyl 4-methyl-7-nitro-1H-indole-2-carboxylate

Comprehensive Overview of Ethyl 4-methyl-7-nitro-1H-indole-2-carboxylate (CAS No. 61149-52-8)

Ethyl 4-methyl-7-nitro-1H-indole-2-carboxylate (CAS No. 61149-52-8) is a specialized organic compound belonging to the indole derivative family. Its unique molecular structure, featuring a nitro group at the 7-position and an ethyl carboxylate moiety at the 2-position, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound's 4-methyl substitution further enhances its reactivity, enabling diverse synthetic applications. Researchers often explore its potential in heterocyclic chemistry, particularly in designing novel bioactive molecules targeting enzyme inhibition or receptor modulation.

In recent years, the demand for nitro-substituted indoles like Ethyl 4-methyl-7-nitro-1H-indole-2-carboxylate has surged due to their role in developing antimicrobial agents and anticancer scaffolds. A trending topic in scientific forums revolves around its utility in click chemistry and photodynamic therapy research. Users frequently search for "synthesis of 7-nitroindole derivatives" or "applications of ethyl indole-2-carboxylates," reflecting growing interest in its modular design for drug discovery. The compound's CAS No. 61149-52-8 is often queried alongside solubility data and spectroscopic properties (e.g., NMR, IR), underscoring its analytical importance.

From a synthetic perspective, Ethyl 4-methyl-7-nitro-1H-indole-2-carboxylate serves as a precursor for constructing fused polycyclic systems, a hot topic in medicinal chemistry. Its nitro group allows facile reduction to amines, enabling access to diverse indole analogs. Recent publications highlight its use in catalyzed cross-coupling reactions, aligning with the industry's shift toward sustainable methodologies. SEO-optimized queries such as "green synthesis of nitroindole carboxylates" or "scalable production of CAS 61149-52-8" indicate user focus on eco-friendly processes.

The compound's crystalline nature and stability under standard conditions make it suitable for high-throughput screening libraries. Laboratories frequently investigate its structure-activity relationships (SAR) when designing kinase inhibitors or GPCR ligands. Notably, its UV-Vis absorption properties attract attention in material science for organic semiconductors. Discussions on platforms like ResearchGate often link 61149-52-8 to computational chemistry studies, where DFT calculations predict its electronic properties.

Quality control of Ethyl 4-methyl-7-nitro-1H-indole-2-carboxylate relies on advanced techniques like HPLC purity analysis and mass spectrometry. Suppliers emphasize batch-to-batch consistency, addressing frequent customer inquiries about "CAS 61149-52-8 specification sheets." The compound's compatibility with microwave-assisted synthesis is another trending subtopic, reducing reaction times in parallel synthesis workflows. Regulatory-compliant documentation (e.g., REACH) is often searched alongside its CAS number, reflecting industry compliance needs.

Future directions for 61149-52-8 include exploring its bioconjugation potential for proteomics and diagnostic probes. Its electron-withdrawing nitro group is pivotal in designing fluorescent tags, a niche with rising Google Scholar citations. As AI-driven drug discovery gains traction, datasets containing 4-methyl-7-nitroindole motifs are increasingly curated for machine learning models predicting bioactivity. This positions Ethyl 4-methyl-7-nitro-1H-indole-2-carboxylate as a bridge between traditional organic synthesis and cutting-edge cheminformatics.